Cas no 127531-18-4 (D-Glucitol,1-[[(4-carboxyphenyl)methyl](dithiocarboxy)amino]-1-deoxy- (9CI))

• Product Name: D-Glucitol,1-[[(4-carboxyphenyl)methyl](dithiocarboxy)amino]-1-deoxy- (9CI)
• CAS No: 127531-18-4
• MF: C₁₅H₂₁NO₇S₂
• MW: 391.459742307663
• CID: 166175
• PubChem ID: 130938
• Update Time: 2025-04-19

D-Glucitol,1-[[(4-carboxyphenyl)methyl](dithiocarboxy)amino]-1-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-[[(4-carboxyphenyl)methyl](dithiocarboxy)amino]-1-deoxy- (9CI)
• 4-[[dithiocarboxy-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]methyl]benzoic acid
• N-4-carboxybenzylglucamine dithiocarbamate
• 1-[(4-carboxybenzyl)(sulfanylcarbothioyl)amino]-1-deoxy-D-glucitol
• D-Glucitol, 1-(((4-carboxyphenyl)methyl)(dithiocarboxy)amino)-1-deoxy-
• N-Cbgd
• N-p-Carboxybenzyl-D-glucamine dithiocarbamate
• 127531-18-4
• DTXSID60155601

• Inchi： 1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1
• InChI Key： FVBVEHVQVWFUKG-UMSGYPCISA-N
• SMILES： SC(N(CC1C=CC(C(=O)O)=CC=1)C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)=S

Computed Properties

• Exact Mass: 391.07603
• Monoisotopic Mass: 391.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 729.2°Cat760mmHg
• Flash Point: 394.8°C
• Refractive Index: 1.706
• PSA: 141.69